Cas no 7272-18-6 (Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester)
7272-18-6 structure
Product Name:Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester
CAS No:7272-18-6
MF:C12H20O3
MW:212.285404205322
CID:543512
PubChem ID:71404361
Update Time:2025-04-19
Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester
- ethyl 1,3-dimethyl-2-oxocycloheptane-1-carboxylate
- DTXSID80825213
- 7272-18-6
-
- Inchi: 1S/C12H20O3/c1-4-15-11(14)12(3)8-6-5-7-9(2)10(12)13/h9H,4-8H2,1-3H3
- InChI Key: XPGJRQMGWAAQMA-UHFFFAOYSA-N
- SMILES: O=C1C(C)CCCCC1(C(=O)OCC)C
Computed Properties
- Exact Mass: 212.1413
- Monoisotopic Mass: 212.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
7272-18-6 (Cycloheptanecarboxylic acid, 1,3-dimethyl-2-oxo-, ethyl ester) Related Products
- 517-23-7(2-Acetylbutyrolactone)
- 1540-29-0(Ethyl 2-acetylhexanoate)
- 774-05-0(ethyl 2-oxocycloheptane-1-carboxylate)
- 596-75-8(Diethyl dibutylmalonate)
- 1655-07-8(ethyl 2-oxocyclohexane-1-carboxylate)
- 607-97-6(Ethyl-2-ethylacetoacetate)
- 1187-74-2(Acetonyl-succinic Acid Diethyl Ester)
- 570-08-1(Diethyl 2-Acetylmalonate)
- 609-14-3(ethyl 2-methyl-3-oxobutanoate)
- 611-10-9(ethyl 2-oxocyclopentane-1-carboxylate)
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